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Compound of Interest

Compound Name: GSK3739936

Cat. No.: B8734035 Get Quote

For researchers, scientists, and drug development professionals handling GSK3739936,

adherence to proper disposal procedures is critical for ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the necessary

steps for the safe disposal of this compound, based on available safety data.

GSK3739936 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, stringent measures must be taken to prevent its release into the

environment.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing to prevent skin contact.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation.[1]

Safe handling practices include avoiding inhalation, contact with eyes and skin, and the

formation of dust and aerosols.[1] Work should be conducted in well-ventilated areas with

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8734035?utm_src=pdf-interest
https://www.benchchem.com/product/b8734035?utm_src=pdf-body
https://www.benchchem.com/product/b8734035?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC70464.html
https://dcchemicals.com/msds/MSDS_DC70464.html
https://dcchemicals.com/msds/MSDS_DC70464.html
https://dcchemicals.com/msds/MSDS_DC70464.html
https://dcchemicals.com/msds/MSDS_DC70464.html
https://dcchemicals.com/msds/MSDS_DC70464.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8734035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


access to a safety shower and eye wash station.[1]

Spill Management
In the event of a spill, immediate action is required to contain the substance and prevent

environmental contamination.

Ensure Personal Safety: Wear full personal protective equipment. Avoid breathing vapors,

mist, dust, or gas.[1]

Ventilate the Area: Ensure adequate ventilation.[1]

Contain the Spill: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Clean-up Procedures:

For liquid spills, absorb with a finely-powdered liquid-binding material such as diatomite or

universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Dispose of Contaminated Materials: Dispose of all contaminated materials, including

absorbents and cleaning supplies, as hazardous waste according to the guidelines outlined

in the disposal section.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of GSK3739936 is to "Dispose of contents/ container to

an approved waste disposal plant."[1] This indicates that the compound should not be disposed

of in standard laboratory or municipal waste streams.

Waste Collection:

Collect all waste containing GSK3739936, including unused product, contaminated

labware (e.g., vials, pipette tips), and spill cleanup materials, in a designated and clearly

labeled hazardous waste container.
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The container should be securely sealed and stored in a cool, well-ventilated area away

from direct sunlight and sources of ignition.[1]

Waste Segregation:

Do not mix GSK3739936 waste with other chemical waste streams unless compatibility is

confirmed. The substance is incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Engage a Licensed Waste Disposal Contractor:

Contact a certified hazardous waste disposal company to arrange for the collection and

proper disposal of the GSK3739936 waste.

Provide the contractor with the Safety Data Sheet (SDS) for GSK3739936 to ensure they

have all the necessary information for safe handling and disposal.

Documentation:

Maintain detailed records of the disposal process, including the quantities of waste

generated, the dates of collection, and the name of the licensed disposal contractor.

Hazard and Disposal Summary
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Parameter Information Source

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements

(Disposal)

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/ container to an

approved waste disposal plant.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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